4-bromo-1-trityl-1H-imidazole-2-carbaldehyde

• Molecular Formula: C23H17BrN2O
• Molecular Weight: 417.3 g/mol
• IUPAC Name: 4-bromo-1-tritylimidazole-2-carbaldehyde
• InChI: InChI=1S/C23H17BrN2O/c24-21-16-26(22(17-27)25-21)23(18-10-4-1-5-11-18,19-12-6-2-7-13-19)20-14-8-3-9-15-20/h1-17H
• InChI Key: OSBRRDWSFAEJLH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=CC=C3)N4C=C(N=C4C=O)Br

Description

4-bromo-1-trityl-1H-imidazole-2-carbaldehyde is a useful research compound. Its molecular formula is C23H17BrN2O and its molecular weight is 417.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To 4-bromo-1-trityl-1H-imidazole (2.00 g, 5.14 mmol) in 30 mL THF at 0° C., was added a solution of BuLi (1.6M in hexanes, 3.85 mL, 6.17 mmol). The mixture was stirred at 0° C. for 1.25 h, then DMF (0.80 mL, 10.3 mmol) was added. The mixture was stirred for 1 h at 0° C. and 1 h at rt, then was quenched with sat. NH4Cl. The mixture was diluted with EtOAc, washed with H2O and brine, dried (Na2SO4), filtered through a 1″ pad of SiO2 and concentrated. The crude product was purified by flash chromatography (0 to 40% EtOAc/hexanes gradient) to afford 1.24 g of Intermediate 175.1 as a colorless solid.